Cas no 1823459-75-1 (3-Amino-3-[3-(trifluoromethyl)pyridin-4-yl]propanoic acid)

3-Amino-3-[3-(trifluoromethyl)pyridin-4-yl]propanoic acid is a fluorinated pyridine derivative with a propanoic acid backbone, serving as a versatile intermediate in pharmaceutical and agrochemical synthesis. Its trifluoromethyl group enhances metabolic stability and lipophilicity, making it valuable for designing bioactive compounds. The amino and carboxyl functional groups provide reactive sites for further derivatization, enabling the development of targeted molecules. This compound is particularly useful in medicinal chemistry for the modification of drug candidates to improve binding affinity or pharmacokinetic properties. High purity and well-defined structural characteristics ensure reproducibility in research and industrial applications. Its unique scaffold is advantageous for exploring structure-activity relationships in drug discovery.
3-Amino-3-[3-(trifluoromethyl)pyridin-4-yl]propanoic acid structure
1823459-75-1 structure
Product Name:3-Amino-3-[3-(trifluoromethyl)pyridin-4-yl]propanoic acid
CAS No:1823459-75-1
MF:C9H9F3N2O2
MW:234.175172567368
CID:6603321
PubChem ID:165791380
Update Time:2025-10-22

3-Amino-3-[3-(trifluoromethyl)pyridin-4-yl]propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 1823459-75-1
    • 3-amino-3-[3-(trifluoromethyl)pyridin-4-yl]propanoic acid
    • EN300-1932420
    • 3-Amino-3-[3-(trifluoromethyl)pyridin-4-yl]propanoic acid
    • Inchi: 1S/C9H9F3N2O2/c10-9(11,12)6-4-14-2-1-5(6)7(13)3-8(15)16/h1-2,4,7H,3,13H2,(H,15,16)
    • InChI Key: MTWVGKIXVADKFF-UHFFFAOYSA-N
    • SMILES: FC(C1C=NC=CC=1C(CC(=O)O)N)(F)F

Computed Properties

  • Exact Mass: 234.06161202g/mol
  • Monoisotopic Mass: 234.06161202g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 258
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.2
  • Topological Polar Surface Area: 76.2Ų

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Additional information on 3-Amino-3-[3-(trifluoromethyl)pyridin-4-yl]propanoic acid

Comprehensive Guide to 3-Amino-3-[3-(trifluoromethyl)pyridin-4-yl]propanoic acid (CAS No. 1823459-75-1)

3-Amino-3-[3-(trifluoromethyl)pyridin-4-yl]propanoic acid (CAS No. 1823459-75-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique trifluoromethylpyridine backbone coupled with an amino acid moiety, making it a versatile intermediate for drug discovery and material science applications. Researchers and industry professionals often search for "3-Amino-3-[3-(trifluoromethyl)pyridin-4-yl]propanoic acid synthesis" or "CAS 1823459-75-1 applications" to explore its potential.

The chemical structure of 3-Amino-3-[3-(trifluoromethyl)pyridin-4-yl]propanoic acid includes a pyridine ring substituted with a trifluoromethyl group at the 3-position and an amino acid side chain at the 4-position. This configuration imparts unique physicochemical properties, such as enhanced solubility and bioavailability, which are critical for medicinal chemistry applications. The presence of the trifluoromethyl group also contributes to its metabolic stability, a feature highly sought after in the development of new therapeutic agents.

In recent years, the demand for fluorinated compounds like 3-Amino-3-[3-(trifluoromethyl)pyridin-4-yl]propanoic acid has surged due to their role in designing next-generation pharmaceuticals. Searches for "fluorinated amino acids in drug design" and "trifluoromethylpyridine derivatives" reflect this trend. The compound's ability to act as a building block for small molecule inhibitors and bioconjugates has made it a focal point in cancer research and neurological disorder studies.

The synthetic routes for 3-Amino-3-[3-(trifluoromethyl)pyridin-4-yl]propanoic acid often involve multi-step organic transformations, including cross-coupling reactions and protecting group strategies. Researchers frequently inquire about "optimized synthesis of CAS 1823459-75-1" or "scale-up production challenges" to improve yield and purity. Advances in catalytic methods and green chemistry have further streamlined its production, aligning with the industry's push toward sustainable manufacturing.

Beyond pharmaceuticals, 3-Amino-3-[3-(trifluoromethyl)pyridin-4-yl]propanoic acid finds applications in agrochemicals and material science. Its fluorine-rich structure enhances the efficacy of crop protection agents, addressing global concerns about "sustainable agriculture" and "pesticide resistance." Additionally, its incorporation into polymers and coatings improves durability and performance, catering to the growing demand for "high-performance materials."

The market outlook for 3-Amino-3-[3-(trifluoromethyl)pyridin-4-yl]propanoic acid remains positive, driven by its multidisciplinary utility. Analysts tracking "specialty chemicals market growth" highlight the compound's potential in personalized medicine and precision agriculture. As research continues to uncover new applications, CAS 1823459-75-1 is poised to play a pivotal role in addressing global health and environmental challenges.

For researchers and manufacturers, sourcing high-quality 3-Amino-3-[3-(trifluoromethyl)pyridin-4-yl]propanoic acid is critical. Queries such as "reliable suppliers of CAS 1823459-75-1" and "analytical standards for fluorinated compounds" underscore the need for stringent quality control and regulatory compliance. Collaborative efforts between academia and industry are essential to unlock the full potential of this innovative chemical entity.

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